Cas no 4225-86-9 (2-chloro-8-nitro-quinoline)
2-Chloro-8-nitro-quinoline is a halogenated nitro-quinoline derivative with significant utility in synthetic organic chemistry and pharmaceutical research. Its structure, featuring both chloro and nitro substituents on the quinoline backbone, makes it a versatile intermediate for nucleophilic substitution reactions, metal-catalyzed cross-couplings, and further functionalization. The electron-withdrawing nitro group enhances reactivity, facilitating transformations such as reductions or displacements, while the chloro group offers a handle for selective modifications. This compound is particularly valuable in the synthesis of bioactive molecules, including potential antimicrobial or anticancer agents. Its stability under standard conditions ensures consistent performance in multi-step synthetic routes.
2-chloro-8-nitro-quinoline structure
Product Name:2-chloro-8-nitro-quinoline
CAS No:4225-86-9
MF:C9H5ClN2O2
MW:208.601200819016
MDL:MFCD00160589
CID:858224
PubChem ID:319453
Update Time:2025-06-07
2-chloro-8-nitro-quinoline Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-8-nitroquinoline
- NSC 263744
- 2-Chloro-8-nitro-quinoline
- NSC263744
- 2-chloro-8-nitro- quinoline
- quinoline, 2-chloro-8-nitro-
- RVJHLZFALCBCIW-UHFFFAOYSA-N
- ST24027948
- Z4737
- AKOS001591805
- 4225-86-9
- SCHEMBL1031078
- SR-01000391357-1
- DS-2216
- SR-01000391357
- CHEMBL2042581
- DB-355949
- SB71798
- NSC-263744
- DTXSID50312862
- SY111819
- ALBB-027823
- MFCD00160589
- CS-0155824
- AC-27948
- 2-chloro-8-nitro-quinoline
-
- MDL： MFCD00160589
- Inchi： 1S/C9H5ClN2O2/c10-8-5-4-6-2-1-3-7(12(13)14)9(6)11-8/h1-5H
- InChI Key： RVJHLZFALCBCIW-UHFFFAOYSA-N
- SMILES： ClC1=CC=C2C=CC=C(C2=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 208.00400
- Monoisotopic Mass: 208.0039551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 58.7
Experimental Properties
- Density: 1.484±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 149 ºC (ethanol )
- Solubility: Very slightly soluble (0.11 g/l) (25 º C),
- PSA: 58.71000
- LogP: 3.31960
2-chloro-8-nitro-quinoline Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloro-8-nitro-quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UX236-50mg |
2-chloro-8-nitro-quinoline |
4225-86-9 | 95% | 50mg |
114.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UX236-200mg |
2-chloro-8-nitro-quinoline |
4225-86-9 | 95% | 200mg |
258.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UX236-1g |
2-chloro-8-nitro-quinoline |
4225-86-9 | 95% | 1g |
906.0CNY | 2021-07-10 | |
| abcr | AB416754-250 mg |
2-Chloro-8-nitroquinoline; . |
4225-86-9 | 250MG |
€110.30 | 2022-03-02 | ||
| TRC | C612265-10mg |
2-Chloro-8-nitroquinoline |
4225-86-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C612265-50mg |
2-Chloro-8-nitroquinoline |
4225-86-9 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C612265-100mg |
2-Chloro-8-nitroquinoline |
4225-86-9 | 100mg |
$ 230.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C842144-250mg |
2-Chloro-8-nitroquinoline |
4225-86-9 | 98% | 250mg |
566.00 | 2021-05-17 | |
| Fluorochem | 220193-250mg |
2-Chloro-8-nitroquinoline |
4225-86-9 | 95% | 250mg |
￡124.00 | 2022-03-01 | |
| Fluorochem | 220193-1g |
2-Chloro-8-nitroquinoline |
4225-86-9 | 95% | 1g |
￡270.00 | 2022-03-01 |
2-chloro-8-nitro-quinoline Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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